2,4-Bis-benzyloxy-5-isopropyl-benzoyl chloride

• Molecular Formula: C24H23ClO3
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 2,4-bis(phenylmethoxy)-5-propan-2-ylbenzoyl chloride
• InChI: InChI=1S/C24H23ClO3/c1-17(2)20-13-21(24(25)26)23(28-16-19-11-7-4-8-12-19)14-22(20)27-15-18-9-5-3-6-10-18/h3-14,17H,15-16H2,1-2H3
• InChI Key: LZHRAZRYOIFFKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1OCC2=CC=CC=C2)OCC3=CC=CC=C3)C(=O)Cl

Description

2,4-Bis-benzyloxy-5-isopropyl-benzoyl chloride is a useful research compound. Its molecular formula is C24H23ClO3 and its molecular weight is 394.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,4-Bis-benzyloxy-5-isopropyl-benzoic acid (Preparation B10) (0.2 g, 0.53 mmol) was dissolved in DCM (10 ml) and treated with oxalyl chloride (1.5 g, 12 mmol) and a catalytic amount of DMF. The reaction mixture was stirred at room temperature for 14 hours and the solvent was then removed in vacuo. The crude material was dissolved in toluene and evaporated. Crude 2,4-bis-benzyloxy-5-isopropyl-benzoyl chloride was obtained as an oil (200 mg).

Synthesis routes and methods II

Procedure details